N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N',N'-diethyl-N-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)ethane-1,2-diamine
• InChI: InChI=1S/C12H20N6/c1-4-18(5-2)7-6-13-11-10-8-16-17(3)12(10)15-9-14-11/h8-9H,4-7H2,1-3H3,(H,13,14,15)
• InChI Key: FWNADWXPXBMOGT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC1=C2C=NN(C2=NC=N1)C
• Molecular Formula: C12H20N6
• DSSTOX Substance ID: DTXSID80969126
• Molecular Weight: 248.33 g/mol
• CAS RN: 5417-97-0

Description

N-[2-(Diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known as NDEA, is an important synthetic compound with a wide range of applications in scientific research. It is a nitrogen-containing heterocyclic compound that can be used as a building block for the synthesis of various organic compounds. NDEA has been used in the synthesis of pharmaceuticals, dyes, and other organic compounds, and has been studied for its potential therapeutic properties.

Scientific Research Applications

N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, dyes, and other organic compounds. It has also been studied for its potential therapeutic properties, including its ability to inhibit the growth of certain cancer cells. Additionally, N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been used in the synthesis of novel compounds with potential therapeutic applications.

Mechanism of Action

Target of Action

The compound N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a derivative of pyrazolo[3,4-d]pyrimidine . Pyrazolo[3,4-d]pyrimidine derivatives have been identified as novel inhibitors of Cyclin-Dependent Kinase 2 (CDK2) , a protein that plays a crucial role in cell cycle regulation. CDK2 inhibition is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

The compound interacts with its target, CDK2, by binding to the active site of the enzyme, thereby inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to the arrest of cell division and potentially inducing apoptosis .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cell cycle regulation pathway. CDK2, the target of this compound, is a key player in the transition from the G1 phase to the S phase of the cell cycle . By inhibiting CDK2, the compound disrupts this transition, leading to cell cycle arrest .

Result of Action

The inhibition of CDK2 by this compound leads to significant alterations in cell cycle progression, potentially inducing apoptosis within cells . This can result in the reduction of tumor cell proliferation, making it a potential candidate for cancer treatment .

Action Environment

The efficacy and stability of this compound, like many others, can be influenced by various environmental factors. For instance, the pH of the reaction medium can affect the rate of the Dimroth rearrangement, a chemical process that could potentially influence the compound’s activity . Furthermore, the presence of electron-withdrawing groups can facilitate the opening of the ring structure of the compound, which could also impact its activity .

Advantages and Limitations for Lab Experiments

N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has several advantages and limitations for use in lab experiments. One of the main advantages of N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is its ability to be synthesized in a variety of ways, making it easy to obtain and use in experiments. Additionally, N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying the effects of certain compounds on the body. However, N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has several limitations, including its potential toxicity and the fact that its mechanism of action is not fully understood.

Future Directions

The potential applications of N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine are vast and varied. One potential future direction for N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is its use in the synthesis of novel compounds with potential therapeutic applications. Additionally, further research into the mechanism of action of N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine could lead to a better understanding of its biochemical and physiological effects, and could potentially lead to the development of new therapeutic treatments. Additionally, further research into the synthesis of N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine could lead to the development of more efficient and cost-effective methods of synthesis. Finally, N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine could also be used in the development of new dyes and other organic compounds.

Synthesis Methods

N-[2-(diethylamino)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine can be synthesized by several different methods, including the reaction of 4-amino-1-methyl-1H-pyrazole with diethylamine in the presence of a strong base such as sodium hydroxide. Other methods of synthesis include the reaction of 1-methyl-1H-pyrazole-4-carboxylic acid with diethylamine in the presence of a strong base, or the reaction of 1-methyl-1H-pyrazole-4-carboxylic acid with diethylamine in the presence of a strong acid.